(Z)-Phenylitaconic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: (2Z)-2-benzylidenebutanedioic acid
• InChI: InChI=1S/C11H10O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,13)(H,14,15)/b9-6-
• InChI Key: KYILORDWJFEQBS-TWGQIWQCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/CC(=O)O)\C(=O)O
• SMILES: C1=CC=C(C=C1)C=C(CC(=O)O)C(=O)O

Description

(Z)-Phenylitaconic acid is an organic compound that belongs to the class of itaconic acids. It is a colorless, crystalline solid that is soluble in water and has a molecular formula of C9H8O4. (Z)-Phenylitaconic acid is widely used in various research fields due to its unique chemical properties and potential applications.

Mechanism of Action

The mechanism of action of (Z)-phenylitaconic acid and its derivatives is not fully understood, but it is believed to involve the inhibition of key enzymes and metabolic pathways in bacteria, fungi, and cancer cells. These compounds have been shown to disrupt the cell membrane and interfere with DNA synthesis and protein synthesis, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that (Z)-phenylitaconic acid and its derivatives can affect various biochemical and physiological processes in cells and organisms. They have been shown to modulate the immune response, reduce inflammation, and inhibit tumor growth. Additionally, (Z)-phenylitaconic acid derivatives have been found to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (Z)-phenylitaconic acid in lab experiments is its versatility and ease of synthesis. It can be readily synthesized using various methods and can be used as a building block for the synthesis of numerous organic compounds. However, (Z)-phenylitaconic acid and its derivatives can be sensitive to light and air, which can affect their stability and purity. Additionally, some of these compounds can be toxic and require proper handling and disposal.

Future Directions

There are numerous future directions for research on (Z)-phenylitaconic acid and its derivatives. One area of interest is the development of new synthetic methods and strategies for the synthesis of these compounds. Additionally, there is a growing interest in the potential use of (Z)-phenylitaconic acid derivatives as therapeutic agents for various diseases, including cancer, infectious diseases, and inflammatory disorders. Finally, there is a need for further studies on the safety and toxicity of these compounds to ensure their safe use in various applications.

Synthesis Methods

(Z)-Phenylitaconic acid can be synthesized through a variety of methods, including the reaction of itaconic anhydride with benzene in the presence of a catalyst, the oxidation of cinnamic acid with potassium permanganate, and the decarboxylation of (Z)-phenylitaconic acid anhydride. These methods have been extensively studied and optimized to provide high yields of (Z)-phenylitaconic acid.

Scientific Research Applications

(Z)-Phenylitaconic acid has been used in various scientific research applications, including organic synthesis, drug discovery, and biomaterials development. It can be used as a building block for the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and polymers. Additionally, (Z)-phenylitaconic acid derivatives have been shown to exhibit antibacterial, antifungal, and antitumor activities, making them promising candidates for drug discovery.